(2R,3R)-3-Amino-2-hydroxy-3-(o-tolyl)propanoic acid
Overview
Description
“(2R,3R)-3-Amino-2-hydroxy-3-(o-tolyl)propanoic acid” is a chemical compound with the CAS Number: 1217705-78-6 . It has a molecular weight of 195.22 . The IUPAC name for this compound is (2R,3R)-3-amino-2-hydroxy-3-(2-methylphenyl)propanoic acid .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C10H13NO3/c1-6-4-2-3-5-7(6)8(11)9(12)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/t8-,9-/m1/s1 .Physical And Chemical Properties Analysis
This compound is a white solid . It has a melting point of 180-190°C .Scientific Research Applications
Pharmaceutical Research
This compound has potential applications in pharmaceutical research due to its structural similarity to amino acids that are building blocks of proteins. It could be used in the synthesis of peptidomimetics, which are molecules that mimic the structure of peptides and can modulate biological functions, potentially leading to new drug discoveries .
Biochemistry
In biochemistry, the compound’s amino and hydroxy functional groups make it a candidate for enzyme substrate analogs. These analogs can help in understanding enzyme mechanisms or inhibiting enzymatic activity, which is crucial in the study of metabolic pathways and diseases .
Organic Synthesis
Organically, (2R,3R)-3-amino-2-hydroxy-3-(2-methylphenyl)propanoic acid can be used as a chiral building block for the synthesis of complex organic molecules. Its chirality is particularly valuable for creating enantiomerically pure compounds, which are important in the development of certain pharmaceuticals .
Materials Science
The compound’s ability to form stable crystalline structures makes it useful in materials science for the development of novel organic frameworks. These frameworks can have applications in catalysis, gas storage, or as components in electronic devices .
Environmental Science
In environmental science, derivatives of this compound could be investigated for their ability to bind to pollutants or heavy metals, aiding in bioremediation processes or the development of filtration materials to remove contaminants from water sources .
Medicinal Chemistry
The compound’s structural features may allow it to interact with biological receptors, making it a valuable tool in medicinal chemistry for the design of receptor agonists or antagonists. This can lead to the development of new therapies for various diseases, including neurological disorders .
Safety And Hazards
properties
IUPAC Name |
(2R,3R)-3-amino-2-hydroxy-3-(2-methylphenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-6-4-2-3-5-7(6)8(11)9(12)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/t8-,9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFZRMUSJGAGTPL-RKDXNWHRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(C(C(=O)O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1[C@H]([C@H](C(=O)O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70654599 |
Source
|
| Record name | (2R,3R)-3-Amino-2-hydroxy-3-(2-methylphenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70654599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,3R)-3-Amino-2-hydroxy-3-(o-tolyl)propanoic acid | |
CAS RN |
1217705-78-6 |
Source
|
| Record name | (2R,3R)-3-Amino-2-hydroxy-3-(2-methylphenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70654599 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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